Cas no 1251012-45-9 (rel-(3aS,4S,6aS)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-4-carboxylic acid)
1251012-45-9 structure
Product Name:rel-(3aS,4S,6aS)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-4-carboxylic acid
CAS No:1251012-45-9
MF:C13H21NO4
MW:255.31014418602
CID:3166471
PubChem ID:66586425
Update Time:2024-11-04
rel-(3aS,4S,6aS)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rel-(3aS,4S,6aS)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-4-carboxylic acid
- (3AS,4S,6AS)-REL-2-(TERT-BUTOXYCARBONYL)OCTAHYDROCYCLOPENTA[C]PYRROLE-4-CARBOXYLIC ACID
- (3aS,4S,6aS)-2-[(tert-butoxy)carbonyl]-octahydrocyclopenta[c]pyrrole-4-carboxylic acid
- CS-0057663
- P11425
- (3aS,4S,6aS)-rel-2-Boc-octahydro-cyclopenta[c]pyrrol-4-carboxylic acid
- W14280
- Cyclopenta[c]pyrrole-2,4(1H)-dicarboxylic acid, hexahydro-, 2-(1,1-dimethylethyl) ester, (3aS,4S,6aS)-
- RACEMIC-(3AS,4S,6AS)-2-(TERT-BUTOXYCARBONYL)OCTAHYDROCYCLOPENTA[C]PYRROLE-4-CARBOXYLIC ACID
- SCHEMBL37879
- (3aS,4S,6aS)-2-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-4-carboxylic acid
- W19108
- 1351143-59-3
- RACEMIC-TRANS-2-(TERT-BUTOXYCARBONYL)OCTAHYDROCYCLOPENTA[C]PYRROLE-4-CARBOXYLIC ACID
- 1251012-45-9
-
- Inchi: 1S/C13H21NO4/c1-13(2,3)18-12(17)14-6-8-4-5-9(11(15)16)10(8)7-14/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9+,10+/m1/s1
- InChI Key: IGOINSQCZOTTQA-UTLUCORTSA-N
- SMILES: O(C(C)(C)C)C(N1C[C@H]2CC[C@H](C(=O)O)[C@H]2C1)=O
Computed Properties
- Exact Mass: 255.147
- Monoisotopic Mass: 255.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8A^2
- XLogP3: 1.4
rel-(3aS,4S,6aS)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM556751-100mg |
(3aS,4S,6aS)-rel-2-Boc-octahydro-cyclopenta[c]pyrrol-4-carboxylic acid |
1251012-45-9 | 95%+ | 100mg |
$981 | 2023-01-02 | |
| Chemenu | CM556751-250mg |
(3aS,4S,6aS)-rel-2-Boc-octahydro-cyclopenta[c]pyrrol-4-carboxylic acid |
1251012-45-9 | 95%+ | 250mg |
$1471 | 2023-01-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20121825-100MG |
rel-(3aS,4S,6aS)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-4-carboxylic acid |
1251012-45-9 | 95% | 100MG |
¥ 2,211.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20121825-250MG |
rel-(3aS,4S,6aS)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-4-carboxylic acid |
1251012-45-9 | 95% | 250MG |
¥ 3,537.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20121825-500MG |
rel-(3aS,4S,6aS)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-4-carboxylic acid |
1251012-45-9 | 95% | 500MG |
¥ 5,887.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20121825-1G |
rel-(3aS,4S,6aS)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-4-carboxylic acid |
1251012-45-9 | 95% | 1g |
¥ 8,830.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20121825-5G |
rel-(3aS,4S,6aS)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-4-carboxylic acid |
1251012-45-9 | 95% | 5g |
¥ 26,492.00 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1128303-100mg |
(3aS,4S,6aS)-rel-2-Boc-octahydro-cyclopenta[c]pyrrol-4-carboxylic acid |
1251012-45-9 | 98% | 100mg |
¥3376.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1128303-250mg |
(3aS,4S,6aS)-rel-2-Boc-octahydro-cyclopenta[c]pyrrol-4-carboxylic acid |
1251012-45-9 | 98% | 250mg |
¥5402.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1128303-500mg |
(3aS,4S,6aS)-rel-2-Boc-octahydro-cyclopenta[c]pyrrol-4-carboxylic acid |
1251012-45-9 | 98% | 500mg |
¥8348.00 | 2024-08-09 |
rel-(3aS,4S,6aS)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-4-carboxylic acid Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
1251012-45-9 (rel-(3aS,4S,6aS)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-4-carboxylic acid) Related Products
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